2-(furan-2-yl)-5-methyl-1H-benzimidazole
Overview
Description
Furan is a five-membered ring aromatic compound consisting of four carbons and one oxygen atom . Benzimidazole is a type of organic compound consisting of a fusion of benzene and imidazole . The compound you mentioned seems to be a complex organic molecule that contains both furan and benzimidazole structures.
Synthesis Analysis
While specific synthesis methods for “2-(furan-2-yl)-5-methyl-1H-benzimidazole” are not available, furan compounds can be synthesized from biomass via furan platform chemicals (FPCs) like furfural and 5-hydroxy-methylfurfural . Benzimidazoles can be synthesized through several methods, including the reaction of o-phenylenediamine with carboxylic acids .Molecular Structure Analysis
The molecular structure of “2-(furan-2-yl)-5-methyl-1H-benzimidazole” would likely be complex due to the presence of both furan and benzimidazole structures. Spectroscopic techniques such as FT-IR, FT-Raman, UV–vis, and NMR are often used for structural elucidation of compounds along with the study of geometrical and vibrational properties .Chemical Reactions Analysis
The chemical reactions involving “2-(furan-2-yl)-5-methyl-1H-benzimidazole” would depend on the specific conditions and reagents used. Furan compounds can participate in a variety of reactions, including electrophilic substitution, nucleophilic substitution, and Diels-Alder reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(furan-2-yl)-5-methyl-1H-benzimidazole” would depend on its specific structure. For instance, furan is a colorless, volatile liquid with a boiling point of 31.36 °C .Scientific Research Applications
Antibacterial Activity
Furan derivatives, including “2-(furan-2-yl)-5-methyl-1H-benzimidazole” and “2-(furan-2-yl)-6-methyl-1H-benzimidazole”, have shown significant potential in the realm of medicinal chemistry . They have been used to create numerous innovative antibacterial agents to combat microbial resistance .
Antimicrobial Drugs
Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics. They have been employed as medicines in a number of distinct disease areas . This includes the development of new antimicrobial compounds to treat multi-resistant illnesses .
Cancer Research
These compounds have shown potential in various applications, including cancer research. They can be used in the development of new drugs and treatment strategies for cancer.
Drug Discovery
The compounds are also used in drug discovery. They can serve as a basis for the development of new drugs with distinct mechanisms of action.
Fluorescent Probes
“2-(furan-2-yl)-5-methyl-1H-benzimidazole” and “2-(furan-2-yl)-6-methyl-1H-benzimidazole” can be used as fluorescent probes. These probes can be used in various scientific research applications, including the study of biological systems.
Biomass Catalytic Conversion
The compounds can be used in the realm of catalytic organic synthesis by integrating biomass catalytic conversion with organic synthesis techniques . This not only demonstrates the feasibility of converting biomass into valuable chemical precursors but also exemplifies the synthesis of novel compounds through green chemistry principles .
Mechanism of Action
Target of Action
Furan derivatives have been known to exhibit a wide range of advantageous biological and pharmacological characteristics . They have been employed as medicines in a number of distinct disease areas .
Mode of Action
Furan derivatives have been known to exhibit various therapeutic advantages, such as anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial or antifungal or antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging and anticancer .
Biochemical Pathways
Furan derivatives have been known to interact with a variety of biochemical pathways due to their diverse therapeutic properties .
Pharmacokinetics
The pharmacokinetic properties of furan derivatives can be influenced by various factors, including their chemical structure and the presence of functional groups .
Result of Action
Furan derivatives have been known to exhibit a wide range of therapeutic effects, which can result in various molecular and cellular changes .
Action Environment
The action of furan derivatives can be influenced by various environmental factors, including temperature, ph, and the presence of other substances .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(furan-2-yl)-6-methyl-1H-benzimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2O/c1-8-4-5-9-10(7-8)14-12(13-9)11-3-2-6-15-11/h2-7H,1H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SQVLGUPUTLPOAE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(N2)C3=CC=CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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